Cas no 24928-17-4 (Phorbol-12,13-didecanoate)

Phorbol-12,13-didecanoate structure

Product Name:Phorbol-12,13-didecanoate

CAS No:24928-17-4

Molecular Formula:C₄₀H₆₄O₈

Molecular Weight:672.93136

CID:266918

PubChem ID:452543

Phorbol-12,13-didecanoate Properties

Names and Identifiers

- Decanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diylester
- Decanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydro...
- Decanoic acid,(1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-te
- Phorbol 12,13-didecanoate
- Phorbol-12,13-didecanoate
- PDD Phorbol 12,13-dicaprinate
- Decanoic acid, 1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa(3,4)benz(1,2-e)azulene-9,9a-diyl ester, (1aR-(1aalpha,1bbeta,4abeta,7aalpha,7balpha,8alpha,9beta,9aalpha))-
- Phorbol dicaprate
- HSCI1_000159
- 5H-Cyclopropa(3,4)benz(1,2-e)azulen-5-one, 1,1a-alpha,1b-beta,4,4a,7a-alpha,7b,8,9,9a-decahydro-4a-alpha,7b-alpha,9-beta,9a-alpha-tetrahydroxy-3-hydroxymethyl-1,1,6,8-alpha-tetramethyl-, 9,9a-didecanoate
- 4a,7b-Dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-9aH-cyclopropa[3,4]benzo[1,2-e]azulene-9,9a-diyl didecanoate
- MFCD00065449
- CHEMBL3586009
- 4alpha PDD
- Phorbol didecanoate
- 4-alpha-Phorbol-12,13-didecanoate
- SCHEMBL295345
- [(1S,2S,6R,10S,11R,13S,14R,15R)-13-decanoyloxy-1,6-dihydroxy-8-(hydroxymethyl)-4,12,12,15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02,6.011,13]pentadeca-3,8-dienyl] decanoate
- PDD
- [(1S, 2S, 6R, 10S, 11R, 13S, 14R, 15R)-13-decanoyloxy-1, 6-dihydroxy-8-(hydroxymethyl)-4, 12, 12, 15-tetramethyl-5-oxo-14-tetracyclo[8.5.0.02, 6.011, 13]pentadeca-3, 8-dienyl] decanoate
- 4 alpha-PDD
- CCRIS 696
- 4.b.-Phorbol 12,13-didecanoate
- 24928-17-4
- 4-.beta.-Phorbol 12,13-didecanoate
- [decanoyloxy-dihydroxy-(hydroxymethyl)-tetramethyl-oxo-[?]yl] decanoate
- DTXSID50947810
- 4-beta-Phorbol didecanoate
- 4a-Phorbol 12,13-didecanoate
- Decanoic acid, (1aR,1bS,4aR,7aS,7bS,8R,9R,9aS)-1,1a,1b,4,4a,5,7a,7b,8,9-decahydro-4a,7b-dihydroxy-3-(hydroxymethyl)-1,1,6,8-tetramethyl-5-oxo-9aH-cyclopropa[3,4]benz[1,2-e]azulene-9,9a-diyl ester
- Phorbol 12,13-dicaprinate
- DGOSGFYDFDYMCW-MWRBZVGOSA-N
- DA-66678
- InChIKey： DGOSGFYDFDYMCW-UHFFFAOYSA-N
- Inchi： InChI=1S/C40H64O8/c1-7-9-11-13-15-17-19-21-32(42)47-36-28(4)39(46)30(24-29(26-41)25-38(45)31(39)23-27(3)35(38)44)34-37(5,6)40(34,36)48-33(43)22-20-18-16-14-12-10-8-2/h23-24,28,30-31,34,36,41,45-46H,7-22,25-26H2,1-6H3
- SMILES： CCCCCCCCCC(OC1C(C)C2(O)C3C=C(C)C(=O)C3(O)CC(=CC2C2C(C)(C)C12OC(CCCCCCCCC)=O)CO)=O

Computed Properties

Exact Mass: 672.46000
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 21
Monoisotopic Mass: 672.46011900g/mol
Heavy Atom Count: 48
Complexity: 1220
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.5
Tautomer Count: 3
Surface Charge: 0
Topological Polar Surface Area: 130

Experimental Properties

LogP: 7.31330
PSA: 130.36000
Refractive Index: 1.5290 (estimate)
Boiling Point: 604.62°C (rough estimate)
Color/Form: Not determined
Solubility: Not determined
Density: 1.0569 (rough estimate)

Phorbol-12,13-didecanoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AD58155-1mg	Phorbol-12,13-didecanoate	24928-17-4		1mg	$716.00
MedChemExpress	HY-160070-5mg	Phorbol-12,13-didecanoate	24928-17-4	98.22%	5mg	￥2750
TRC	P353493-1mg	Phorbol-12,13-didecanoate	24928-17-4		1mg	$236.00	2023-05-17
SHENG KE LU SI SHENG WU JI SHU	sc-202286-1 mg	Phorbol 12,13-didecanoate,	24928-17-4		1mg	￥511.00	2023-07-10